Cas no 2580103-94-0 ((1R,5R,6R)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid)

• Product Name: (1R,5R,6R)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid
• CAS No: 2580103-94-0
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5657761
• PubChem ID: 165890305
• Update Time: 2025-06-08

(1R,5R,6R)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724917
• (1R,5R,6R)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-6-carboxylic acid
• rac-(1R,5R,6R)-3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.0]heptane-6-carboxylic acid
• 2580103-94-0
• EN300-27725985
• (1R,5R,6R)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid

• Inchi： 1S/C15H17NO4/c17-14(18)12-6-11-7-16(8-13(11)12)15(19)20-9-10-4-2-1-3-5-10/h1-5,11-13H,6-9H2,(H,17,18)/t11-,12+,13+/m0/s1
• InChI Key： DGQHLKULBAHEQP-YNEHKIRRSA-N
• SMILES： OC([C@@H]1C[C@H]2CN(C(=O)OCC3C=CC=CC=3)C[C@H]21)=O

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on (1R,5R,6R)-3-(benzyloxy)carbonyl-3-azabicyclo3.2.0heptane-6-carboxylic acid

Comprehensive Overview of (1R,5R,6R)-3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2580103-94-0)

The compound (1R,5R,6R)-3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptane-6-carboxylic acid (CAS No. 2580103-94-0) is a highly specialized bicyclic organic molecule with significant potential in pharmaceutical and synthetic chemistry. Its unique azabicyclo[3.2.0]heptane core structure, combined with a benzyloxy carbonyl protecting group, makes it a valuable intermediate for the development of novel therapeutics, particularly in the fields of central nervous system (CNS) drug discovery and enzyme inhibition. Researchers are increasingly interested in this compound due to its stereochemical precision and versatility in peptide coupling reactions.

In recent years, the demand for chiral building blocks like (1R,5R,6R)-3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptane-6-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. Its CAS No. 2580103-94-0 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or bioconjugates, which are critical for improving drug bioavailability and targeting.

One of the most discussed applications of this compound lies in its role as a scaffold for neuroactive agents. The azabicyclo[3.2.0]heptane moiety is structurally analogous to motifs found in GABAergic inhibitors and dopamine receptor modulators, making it a hotspot for neuropharmacology research. Additionally, the benzyloxy carbonyl group provides stability during synthetic processes, a feature highly valued in solid-phase peptide synthesis (SPPS) and combinatorial chemistry.

From an industrial perspective, CAS No. 2580103-94-0 is often associated with green chemistry initiatives, as researchers seek eco-friendly synthetic routes to minimize waste and improve yield. The compound’s stereospecificity also aligns with the growing emphasis on enantioselective catalysis, a trend fueled by regulatory requirements for single-enantiomer drugs. These factors contribute to its prominence in patent literature and academic publications.

In summary, (1R,5R,6R)-3-(benzyloxy)carbonyl-3-azabicyclo[3.2.0]heptane-6-carboxylic acid represents a cutting-edge tool for modern drug discovery. Its CAS No. 2580103-94-0 serves as a key identifier for researchers exploring bicyclic heterocycles, protected amino acids, and biologically active intermediates. As the pharmaceutical industry continues to prioritize precision medicine and targeted therapies, this compound is poised to play an increasingly vital role in innovative therapeutic development.